Cas no 1823346-61-7 (Methyl 3-amino-7-bromobenzofuran-2-carboxylate)

• Product Name: Methyl 3-amino-7-bromobenzofuran-2-carboxylate
• CAS No: 1823346-61-7
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4937694
• Update Time: 2025-05-24

Methyl 3-amino-7-bromobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-7-bromobenzofuran-2-carboxylate

• Inchi： 1S/C10H8BrNO3/c1-14-10(13)9-7(12)5-3-2-4-6(11)8(5)15-9/h2-4H,12H2,1H3
• InChI Key： WUUGUMKEIFCKPS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=C(C(=O)OC)OC=21)N

Computed Properties

• Exact Mass: 268.96876 g/mol
• Monoisotopic Mass: 268.96876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5
• Molecular Weight: 270.08

Additional information on Methyl 3-amino-7-bromobenzofuran-2-carboxylate

Research Brief on Methyl 3-amino-7-bromobenzofuran-2-carboxylate (CAS: 1823346-61-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-7-bromobenzofuran-2-carboxylate (CAS: 1823346-61-7) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This benzofuran derivative is characterized by its unique structural features, including a bromine substituent at the 7-position and an amino group at the 3-position, which make it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's significance lies in its versatility as a synthetic intermediate. Researchers have utilized Methyl 3-amino-7-bromobenzofuran-2-carboxylate in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel benzofuran-based inhibitors targeting protein kinases involved in cancer pathways. The bromine atom at the 7-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores.

Recent advances in synthetic methodologies have improved the accessibility of this compound. A team at the University of Cambridge reported an optimized synthetic route in 2024, achieving higher yields and purity compared to previous methods. This development is particularly important for scaling up production for preclinical studies. The researchers emphasized the compound's stability under various reaction conditions, making it suitable for diverse chemical transformations.

In pharmacological research, Methyl 3-amino-7-bromobenzofuran-2-carboxylate has shown promising preliminary results as a scaffold for antimicrobial agents. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups appears to contribute to this biological activity by influencing the compound's interaction with bacterial enzymes.

The compound's potential extends to neurodegenerative disease research. Preliminary in vitro studies suggest that certain derivatives may modulate pathways involved in protein misfolding, a hallmark of conditions like Alzheimer's disease. While these findings are still in early stages, they highlight the diverse therapeutic possibilities offered by this chemical scaffold. Researchers are particularly interested in exploring structure-activity relationships to optimize these effects.

From a safety and toxicological perspective, current data indicate that Methyl 3-amino-7-bromobenzofuran-2-carboxylate has a favorable profile for further development. Acute toxicity studies in animal models showed no significant adverse effects at therapeutic doses, though comprehensive long-term studies are still needed. The compound's metabolic stability and pharmacokinetic properties are currently under investigation by several pharmaceutical companies.

Looking ahead, the research community anticipates increased utilization of this compound in drug discovery programs. Its combination of synthetic accessibility, structural versatility, and promising biological activity makes it a valuable tool for medicinal chemists. Future research directions include exploring its use in PROTAC (proteolysis targeting chimera) technology and as a fluorescent probe for biological imaging, leveraging the inherent photophysical properties of the benzofuran core.